Sulpho NHS biotin
Overview
Description
Sulfo-NHS-Biotin is an intermediate-length, water-soluble biotinylation reagent used for labeling antibodies, proteins, and other molecules that have primary amines . It is an N-hydroxysuccinimide ester (NHS ester) of biotin .
Synthesis Analysis
Sulfo-NHS-Biotin works by reacting with the primary amines of proteins to form stable amide bonds . This reaction occurs through nucleophilic attack, forming a stable amide linkage and releasing the NHS group . The reaction can be carried out directly in aqueous solutions, eliminating the need for prior dissolution in organic solvents .
Molecular Structure Analysis
Sulfo-NHS-Biotin contains a reactive NHS ring structure that reacts with an amine on the carbonyl group of a protein or other molecules . The addition of a negatively charged sulfonate group on the NHS ring structure increases the polarity within the molecule, making it water-soluble .
Chemical Reactions Analysis
Sulfo-NHS-Biotin reacts with primary amines to form stable amide bonds . This results in the biotinylation of the protein, which allows for the detection and isolation of the protein using streptavidin or avidin conjugated to a detection system .
Physical And Chemical Properties Analysis
Sulfo-NHS-Biotin is a water-soluble analog of NHS-Biotin . It contains a negatively charged sulfonate group on the NHS ring structure, which creates sufficient polarity within the molecule and allows it to be directly added into aqueous reactions without prior dissolution of organic solvents .
Scientific Research Applications
Platelet Biotinylation and Functionality : Biotinylation of platelets with Sulpho NHS Biotin can impair their aggregation response, as observed in a study where human platelets were biotinylated with different concentrations of Sulpho NHS Biotin. This finding is crucial for understanding platelet functionality and survival in vivo (Magnusson et al., 1998).
Biochemical Analysis of Biotin Synthase : Biotin synthase, an iron-sulfur protein, utilizes AdoMet for sulfur insertion into dethiobiotin to form biotin. This study revealed how Sulpho NHS Biotin interacts with biotin synthase and the implications for sulfur incorporation in biochemical pathways (Ugulava et al., 2001).
Stability and Reaction Rate of Sulpho NHS Biotin : A study evaluated the stability of Sulpho NHS Long Chain Biotin at different pH levels and its reaction rate with protein-bound amino groups. This research is significant for optimizing biotinylation procedures in various scientific applications (Grumbach & Veh, 1991).
Plasma Membrane Protein Purification : Sulpho NHS Biotin has been utilized in a surface biotinylation strategy for the purification and tracking of plasma membrane proteins. This approach is pivotal in studying cell identity and drug target interactions (Hörmann et al., 2016).
Biotin-Guided Hydrogen Sulfide Fluorescent Probe : Research demonstrated the use of Sulpho NHS Biotin in developing a biotin-guided fluorescent probe for detecting hydrogen sulfide in cells. This probe has applications in monitoring cellular metabolism and disease detection (Zhang et al., 2020).
In Vivo Tracking of Tumor Immunotherapy : Sulpho NHS Biotin was used to label cytotoxic T lymphocytes for tracking their migration and efficacy in tumor immunotherapy in murine models. This method offers a flexible and stable approach to monitor cell-based therapies (Li et al., 2016).
Future Directions
Sulfo-NHS-Biotin has been used in various research applications, including protein labeling and surface activation of chromatographic supports, microbeads, nanoparticles, and microarray slides . Future directions could involve its use in new bioconjugation techniques and the development of more efficient and sensitive detection systems .
properties
IUPAC Name |
sodium;1-[5-[(3aS,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O8S2.Na/c18-10-5-9(27(22,23)24)13(20)17(10)25-11(19)4-2-1-3-8-12-7(6-26-8)15-14(21)16-12;/h7-9,12H,1-6H2,(H2,15,16,21)(H,22,23,24);/q;+1/p-1/t7-,8?,9?,12-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DREOJRVDBCALEG-MJKYAOJXSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)OC(=O)CCCCC2C3C(CS2)NC(=O)N3)S(=O)(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2[C@@H](C(S1)CCCCC(=O)ON3C(=O)CC(C3=O)S(=O)(=O)[O-])NC(=O)N2.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N3NaO8S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sulpho NHS biotin | |
CAS RN |
119616-38-5 |
Source
|
| Record name | (+)-Biotin-3-sulfo-N-hydroxysuccinimide ester sodium salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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